Cas no 955635-07-1 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide
• CAS No: 955635-07-1
• MF: C₁₈H₁₆ClFN₂O₂
• MW: 346.783246994019
• CID: 6074902
• PubChem ID: 16942818
• Update Time: 2025-07-23

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-chloro-4-fluorobenzamide
• Benzamide, N-(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-2-chloro-4-fluoro-
• 955635-07-1
• F2416-0032
• AKOS024646940

• Inchi： 1S/C18H16ClFN2O2/c1-11(23)22-7-6-12-2-4-15(8-13(12)10-22)21-18(24)16-5-3-14(20)9-17(16)19/h2-5,8-9H,6-7,10H2,1H3,(H,21,24)
• InChI Key： XKJQEWMAGIQCCR-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C)=O)C2)(=O)C1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 346.0884336g/mol
• Monoisotopic Mass: 346.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 462.9±45.0 °C(Predicted)
• pka: 11.83±0.20(Predicted)

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide: A Comprehensive Overview

The compound N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide (CAS No. 955635-07-1) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a tetrahydroisoquinoline backbone and a benzamide moiety. The presence of chlorine and fluorine substituents further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The tetrahydroisoquinoline core is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design. Additionally, the acetyl group attached to the isoquinoline ring contributes to the molecule's stability and bioavailability. The chlorine and fluorine substituents on the benzamide portion are crucial for optimizing pharmacokinetic properties such as solubility and permeability.

One of the most promising applications of this compound lies in its potential as a modulator of ion channels. Ion channels are critical for cellular communication and are implicated in numerous diseases, including epilepsy, cardiovascular disorders, and pain management. Research has shown that this compound can selectively inhibit or activate specific ion channels, offering a novel approach to treating these conditions.

Moreover, the compound's unique structure makes it an excellent candidate for use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in coordination chemistry. This property could be exploited in the development of new catalysts or sensors for environmental monitoring.

The synthesis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the preparation of the tetrahydroisoquinoline derivative and subsequent coupling with the chlorofluoro-benzamide group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Its stability under normal conditions ensures safe storage and transportation. However, as with all chemicals, proper personal protective equipment should be used during handling to minimize exposure risks.

Looking ahead, ongoing research is focused on exploring the compound's potential in biotechnology applications. Its ability to serve as a building block for more complex molecules could pave the way for innovative solutions in drug delivery systems and nanotechnology.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide (CAS No. 955635-07-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological properties make it a valuable asset in both academic research and industrial development.